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Introduction
Polonium-218 (²¹⁸Po) is a critical alpha-emitting radionuclide in the uranium-238 decay series,

originating from the decay of radon-222. With a short half-life of 3.05 minutes, it decays by

emitting a characteristic 6.00 MeV alpha particle. Accurate measurement of ²¹⁸Po is crucial in

various fields, including environmental monitoring, health physics for assessing internal

dosimetry from radon inhalation, and in preclinical research for targeted alpha therapy, where

understanding the behavior of alpha-emitting progeny is vital.

The solid-state nuclear track detector (SSNTD) CR-39, a polymer with the chemical name poly-

allyl-diglycol carbonate (PADC), is an ideal tool for this application.[1] CR-39 is insensitive to

gamma radiation and light, making it highly suitable for use in complex radiation environments.

[1] It offers nearly 100% detection efficiency for normally incident alpha particles and provides a

permanent, physical record of each particle event.[2]

When an alpha particle, such as the 6.00 MeV particle from ²¹⁸Po, traverses the CR-39

material, it leaves a trail of broken polymer bonds known as a "latent track." This damaged

region is invisible to the naked eye. Through a chemical etching process, typically using a
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heated alkaline solution like sodium hydroxide (NaOH), the damaged material along the latent

track is dissolved at a much higher rate (track etch rate, Vₜ) than the undamaged bulk material

(bulk etch rate, Vₑ). This differential etching enlarges the track into a conical pit, which is easily

observable with a standard optical microscope. The size and shape of these etched tracks are

directly related to the energy and angle of incidence of the alpha particle, allowing for

spectrometric analysis.[3]

This document provides detailed protocols for the preparation, exposure, and analysis of CR-

39 detectors for the specific measurement of Polonium-218.

Principle of Alpha Track Formation in CR-39
The detection mechanism is a two-stage process involving the formation of a latent track

followed by chemical revelation.
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Stage 1: Latent Track Formation

Stage 2: Chemical Etching & Revelation
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Caption: Mechanism of alpha particle detection in CR-39 detectors.
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Quantitative Data Summary
The following tables summarize key quantitative parameters for the use of CR-39 in alpha

particle detection, with a focus on energies relevant to Polonium-218.

Table 1: Typical Etching Conditions for Alpha Particle
Tracks in CR-39

Etchant
Solution

Concentrati
on
(Normality)

Temperatur
e (°C)

Time Notes
Reference(s
)

Sodium

Hydroxide

(NaOH)

6.25 N 90 °C 30 min

A common,

rapid etching

condition.

[1]

Sodium

Hydroxide

(NaOH)

6.0 N 70 °C 7 hours

Optimized for

radon/progen

y

measurement

s in a

chamber.

[4]

Sodium

Hydroxide

(NaOH)

6.25 N 85 °C 5 hours

Optimized for

radon

environment

studies.

[5]

Potassium

Hydroxide

(KOH)

Varies 60 °C 1 - 32 hours

Used for

detailed track

parameter

studies.

[6]

PEW Solution

(KOH +

Ethanol +

H₂O)

17% KOH,

25% C₂H₅OH
60 °C 30 - 60 min

Reduces

sensitivity to

proton

background.

[7]
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Table 2: Alpha Particle Track & Detector Parameters in
CR-39

Parameter Value Alpha Energy Conditions Reference(s)

Energy

Resolution (ΔE)

~35 keV (single

track)
6.0 MeV

Typical etch

conditions
[3]

~20 keV (group

analysis)
6.0 MeV

With data

selection criteria
[3]

Particle Range 20.00 ± 0.02 µm 5.48 MeV N/A [8]

Track Diameter 10 - 25 µm
Radon &

Progeny

6 N NaOH, 70°C,

7 hours
[4]

Detection

Efficiency
~100% ≤ 8 MeV Normal incidence [2][9]

Bulk Etch Rate

(Vₑ)
1.14 ± 0.03 µm/h N/A 6 N NaOH, 70°C [4]

1.26 ± 0.02 µm/h N/A
6.25 N NaOH,

70°C
[8]

Experimental Protocols
Protocol 1: Measurement of ²¹⁸Po Plate-Out from a
Radon Source
This protocol details the passive measurement of Polonium-218 that has "plated-out"

(deposited) onto the surface of a CR-39 detector from a radon-rich atmosphere.

Caption: Experimental workflow for ²¹⁸Po plate-out measurement.

1. Materials and Equipment

CR-39 Detector Chips (e.g., 1 cm x 1 cm)

Sealed container or chamber ("radon cup")[4]
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Radon source (e.g., a certified ²²⁶Ra source)

Etching solution: 6.0 N Sodium Hydroxide (NaOH)

Constant temperature water bath

Optical microscope with digital camera (e.g., 400x magnification)

Image analysis software (e.g., ImageJ)

Personal Protective Equipment (PPE): gloves, safety glasses

2. Methodology

Detector Preparation:

Handle CR-39 detectors only by the edges to avoid surface contamination.

Clean the detector surface with a lint-free cloth and ethanol if necessary.

Label each detector with a unique identifier using a scribe on a corner.

Exposure:

Place the CR-39 detector at the bottom of the radon chamber, active side up.[4]

Introduce the radon source into the chamber and seal it hermetically. The radon gas will

emanate from the source, and its progeny, including ²¹⁸Po, will be airborne.[10]

Allow the system to equilibrate and expose the detector for a predetermined period (e.g.,

24-72 hours). During this time, the positively charged ²¹⁸Po ions will deposit onto the

interior surfaces, including the detector.

Simultaneously, keep a background (unexposed) detector from the same batch in a low-

radon environment.

Chemical Etching:

Prepare a 6.0 N NaOH solution.
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Preheat the water bath to 70°C.

Place the exposed and background detectors in a holder and submerge them in the NaOH

solution within the water bath.

Etch for 7 hours.[4] Ensure the solution level is maintained.

After etching, carefully remove the detectors and wash them thoroughly with distilled

water.

Dry the detectors gently with a soft, lint-free tissue.

Track Analysis & Data Interpretation:

Place the etched detector under the optical microscope.

Systematically scan a known area of the detector surface, capturing high-resolution

images.

Use image analysis software to count the number of tracks and measure their parameters

(e.g., diameter, major/minor axes).

The track density (tracks/cm²) is proportional to the surface activity of the plated-out

progeny.

The diameter of the tracks can be used for basic energy spectroscopy. For the specified

etching conditions, tracks from radon and its progeny typically range from 10-25 µm.[4]

Tracks from 6.00 MeV ²¹⁸Po alphas will be distinct from the 7.69 MeV alphas from its

progeny, ²¹⁴Po. A calibration with known alpha sources is required to establish a precise

energy-vs-diameter relationship.[1]

Subtract the track density of the background detector to correct for intrinsic detector

background.

Protocol 2: Calibration of CR-39 for Alpha Particle
Spectroscopy
To accurately relate track diameter to alpha energy, a calibration is essential.
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1. Materials:

CR-39 detectors from the same batch as the experiment.

Calibrated alpha sources (e.g., ²⁴¹Am - 5.49 MeV, ²³⁹Pu, ¹⁴⁸Gd - 3.18 MeV).[1]

Vacuum chamber.

Collimators to ensure normal incidence.

Thin foil absorbers (e.g., Mylar, Aluminum) to degrade the alpha energy.

2. Methodology:

Irradiation:

Place a CR-39 detector in the vacuum chamber.

Position an alpha source (e.g., ²⁴¹Am) at a fixed distance, with a collimator between the

source and detector to ensure particles strike at a normal (90°) angle.

Irradiate the detector for a short, controlled time to achieve a track density that avoids

overlapping pits.

Repeat the process with different thicknesses of absorber foils placed directly in front of

the detector to obtain exposures at various degraded (lower) energies. The resulting

energy after the foil can be calculated using software like SRIM.

Etching and Analysis:

Etch the calibrated detectors alongside the experimental detectors using the identical

etching protocol (e.g., 6.0 N NaOH, 70°C, 7 hours).

Measure the average track diameter for each known energy.

Calibration Curve:

Plot the average track diameter versus the corresponding alpha particle energy.
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Fit the data with an appropriate function. This curve can then be used to estimate the

energy of unknown alpha particles from the ²¹⁸Po experiment.

Logical Flow for Data Analysis
The final stage involves converting the raw microscopic images into meaningful data on particle

energy and fluence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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